N-(4-Methoxyphenyl)-3-(trifluoromethyl)aniline

• IUPAC Name: N-(4-methoxyphenyl)-3-(trifluoromethyl)aniline
• InChI: InChI=1S/C14H12F3NO/c1-19-13-7-5-11(6-8-13)18-12-4-2-3-10(9-12)14(15,16)17/h2-9,18H,1H3
• InChI Key: VODIERGLAGAWQU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2=CC=CC(=C2)C(F)(F)F
• Molecular Formula: C14H12F3NO
• DSSTOX Substance ID: DTXSID90347310
• Molecular Weight: 267.25 g/mol
• CAS RN: 1494-26-4

Description

Synthesis Analysis

The synthesis of compounds related to N-(4-Methoxyphenyl)-3-(trifluoromethyl)aniline involves various chemical strategies. For instance, a method utilizing phenyliodine(III) bis(trifluoroacetate) (PIFA) has been described for the modification of anilides, where the reaction conditions lead to different functional group introductions depending on the nature of the substituents involved (Itoh et al., 2002). Another synthesis approach involves the generation of glycosyl triflates from thioglycosides using a combination of S-(4-methoxyphenyl) benzenethiosulfinate (MPBT) and trifluoromethanesulfonic anhydride, demonstrating the versatility of the 4-methoxyphenyl group in synthesis reactions (Crich & Smith, 2000).

Molecular Structure Analysis

The molecular structure of compounds similar to N-(4-Methoxyphenyl)-3-(trifluoromethyl)aniline has been a subject of investigation, revealing insights into their geometric configurations and electronic properties. For instance, studies involving derivatives of 4-octyloxy-N-(benzylidene)aniline have shown how substituents like trifluoromethyl and trifluoromethoxy groups influence the stability of smectic phases in liquid crystals (Miyajima et al., 1995). Additionally, theoretical and experimental investigations on 4-methoxy-N-(3-phenylallylidene) aniline have provided detailed analyses of their optimized geometrical structures and electronic properties (Efil et al., 2014).

Chemical Reactions and Properties

The chemical reactivity of N-(4-Methoxyphenyl)-3-(trifluoromethyl)aniline derivatives under various conditions has been extensively studied. For example, reactions involving the synthesis of glycosyl triflates or the transformation of carboxylic groups into trifluoromethyl groups highlight the compound's reactivity and the influence of the trifluoromethyl group on reaction outcomes (Gong & Kato, 2004).

Physical Properties Analysis

The physical properties of N-(4-Methoxyphenyl)-3-(trifluoromethyl)aniline and its derivatives, such as their liquid crystalline behavior, provide valuable insights into the influence of molecular structure on material states. Research has shown how different substituents affect the mesogenic behavior and phase stability of these compounds, with specific attention to the roles of the trifluoromethyl and methoxy groups (Miyajima et al., 1995).

Scientific Research Applications

• Chemical Reactions and Synthesis :

  • Itoh et al. (2002) described reactions of anilides, including those containing 4-methoxyphenyl groups, with phenyliodine(III) bis(trifluoroacetate) to produce acetyldiarylamines or phenols depending on the substituents' nature (Itoh et al., 2002).
  • Gong and Kato (2001, 2004) studied the Reformatsky reaction with 4-methoxy-N-(2,2,2-trifluoroethylidene)aniline, leading to various derivatives such as ethyl 4,4,4-trifluoro-3-(N-4-methoxyphenyl)amino-2-alkylbutyrate and new syntheses of 2-trifluoromethyl-2,3-dihydro-1H-quinolin-4-ones (Gong & Kato, 2001), (Gong & Kato, 2004).

• Liquid Crystal Research :

  • Miyajima et al. (1995) synthesized derivatives of 4-octyloxy-N-(4-substituted benzylidene) aniline with 4-trifluoromethyl groups, which exhibited stable smectic B and A phases, highlighting the influence of trifluoromethyl groups on liquid crystalline properties (Miyajima et al., 1995).

• Catalytic Reactions :

  • Murakami et al. (2004) utilized a palladium catalyst with 4-methoxyphenyl groups for efficient deallylation of allyl ethers in aniline, showcasing the catalyst's effectiveness in preserving various functional groups (Murakami et al., 2004).

• Photophysical Studies :

  • Yang et al. (2004) investigated the photochemical behavior of trans-4-(N-arylamino)stilbene derivatives, including those with methoxy and trifluoromethyl substituents, demonstrating the formation of a twisted intramolecular charge transfer (TICT) state in certain conditions (Yang et al., 2004).

• Electrochemical and Electrochromic Studies :

  • Huang et al. (2011) explored ambipolar polyimides containing aniline derivatives with 4-methoxyphenyl substituents, revealing their ambipolar electrochromic behavior and high thermal stability (Huang et al., 2011).

• Fluorescence Studies :

  • Geethanjali et al. (2015) studied the fluorescence quenching of boronic acid derivatives by aniline in alcohols, observing a negative deviation from the Stern–Volmer equation, which could be due to conformational changes in the ground state of solutes (Geethanjali et al., 2015).